BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Handling Guide for FC-11
(Trichlorofluoromethane)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FC-11

Cat. No.: B12376655

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of FC-11 (Trichlorofluoromethane) in a laboratory setting. The following
procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe operational conduct.

Personal Protective Equipment (PPE)

When handling FC-11, it is crucial to use appropriate personal protective equipment to prevent
exposure. High concentrations of FC-11 can lead to dizziness, drowsiness, and in confined
spaces, a risk of unconsciousness or death due to oxygen deficiency.[1] Direct contact with the
liquid can cause frostbite.[1][2]

Recommended PPE for Handling FC-11:

» Respiratory Protection: For situations with high vapor concentrations or in non-ventilated
areas, a NIOSH-approved self-contained breathing apparatus or a supplied-air respirator is
necessary.[3] An air-line respirator is also recommended.[2] Normal handling in a well-
ventilated area may not require respiratory protection, but ventilation should always be
adequate to meet exposure limits.[3]

o Eye and Face Protection: Chemical safety goggles should be worn if there is any chance of
contact with liquid FC-11.[1][3] A face shield should be added if there is a risk of splashing.[3]
Do not wear contact lenses when handling this chemical.[3] Eyewash stations should be
readily available.[3][4]
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e Hand Protection: Wear protective, impervious gloves, such as rubber, PVA, or neoprene,
especially for repeated or prolonged contact with the liquid.[2][3] Cold-insulating gloves are
recommended to protect against frostbite from liquid contact.[1]

» Body Protection: Appropriate protective clothing, such as a lab coat or apron, is necessary to
prevent skin contact.[4][5] For extensive handling or potential for significant exposure,
impervious clothing is recommended.[3] Quick-drench shower facilities should be available.

[3]

Quantitative Data for FC-11

The following tables summarize key quantitative data regarding exposure limits and physical
properties of FC-11.

Table 1: Occupational Exposure Limits

Parameter Value Agencyl/Source
TLV-Ceiling 1,000 ppm CAMEO Chemicals[2]
IDLH Value 2,000 ppm CAMEO Chemicals[2]
OSHA PEL-TWA 1,000 ppm (5600 mg/m?3) OSHA, NIOSHI[2][6]
NIOSH REL-C 1,000 ppm (5600 mg/m3) NIOSHI[6]

e TLV-Ceiling: Threshold Limit Value-Ceiling - concentration that should not be exceeded
during any part of the working exposure.[1]

e IDLH: Immediately Dangerous to Life or Health.
e PEL-TWA: Permissible Exposure Limit-Time-Weighted Average over an 8-hour workday.
e REL-C: Recommended Exposure Limit-Ceiling.

Table 2: Physical and Chemical Properties
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Property Value

Physical State Colorless gas or highly volatile liquid[1]
Odor Faint, ether-like[3]

Boiling Point 24°C (75°F)[1][4]

Flammability Not flammable[2][3]

Vapor Density Heavier than air[1]

Water Solubility 1,100 mg/L at 25°C[4]

Operational Protocols

Safe Handling and Storage:

Always work in a well-ventilated area, preferably with local exhaust ventilation at locations
where leakage is probable.[1][3]

Avoid breathing vapors.[3]
Prevent contact with skin and eyes.[3]
Do not eat, drink, or smoke when handling FC-11.[1][5]

Store in a cool, well-ventilated area, separated from incompatible materials such as
powdered aluminum, zinc, magnesium, and barium.[1]

Keep containers tightly closed when not in use.

Avoid contact with hot surfaces, flames, or welding operations, as FC-11 can decompose to
form toxic and corrosive gases like phosgene, hydrogen chloride, and hydrogen fluoride.[1]

[3]
Spill Response Protocol:

o Evacuate and Ventilate: Immediately evacuate the area of the spill. Ensure adequate
ventilation to disperse vapors.[1] Since the vapor is heavier than air, it may accumulate in
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low-lying areas.[1]

o Assess the Spill and Don PPE: Determine the extent of the spill. Before re-entering the area,
don the appropriate PPE as described above, including respiratory protection.

o Contain the Spill: For liquid spills, use a non-combustible absorbent material like vermiculite,
sand, or earth to soak up the product.[5]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a suitable, sealable container for disposal.[5]

o Decontamination: After the material is collected, flush the area with water.[5]

» Reporting: Notify the appropriate environmental health and safety personnel at your
institution.

Disposal Plan
The disposal of FC-11 must comply with all federal, state, and local regulations.

o Waste FC-11 that has been used as a solvent may be classified as a hazardous waste (e.g.,
EPA hazardous waste numbers FO01, F002).[3]

e Unused FC-11, if discarded, may be considered an EPA hazardous waste with the number
U121.[3]

e Do not dispose of FC-11 down the drain or in the regular trash.

» All waste materials, including contaminated absorbents, must be placed in labeled, sealed
containers.

o Consult with your institution's environmental health and safety department or a certified
waste disposal contractor for proper disposal procedures.[7]

FC-11 Spill Response Workflow
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FC-11 Spill Response Workflow
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Procedure Complete

Click to download full resolution via product page

Caption: A workflow diagram for the safe response to an FC-11 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Handling Guide for FC-11
(Trichlorofluoromethane)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376655#personal-protective-equipment-for-
handling-fc-11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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